Cas no 2172386-61-5 (2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidoacetic acid)

• Product Name: 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidoacetic acid
• CAS No: 2172386-61-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6292480
• PubChem ID: 165549244
• Update Time: 2025-05-21

2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidoacetic acid
• EN300-1486433
• 2172386-61-5
• 2-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]acetic acid

• Inchi： 1S/C24H28N2O5/c1-4-24(5-2,22(29)26(3)14-21(27)28)25-23(30)31-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20H,4-5,14-15H2,1-3H3,(H,25,30)(H,27,28)
• InChI Key： QUWPLGHEXIGRNE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidoacetic acid

Introduction to 2-(2-Ethyl)-2-{[(9H-Fluoren-9-yl)Methoxycarbonyl]Amino}-N-Methylbutanamidoacetic Acid (CAS No. 2172386-61-5)

The compound 2-(2-Ethyl)-2-{[(9H-Fluoren-9-yl)Methoxycarbonyl]Amino}-N-Methylbutanamidoacetic Acid, identified by the CAS registry number 2172386-61-5, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a protective group widely used in peptide synthesis. The presence of this group, along with other functional groups such as the amino and methylbutanamido groups, makes this compound a valuable tool in organic synthesis and drug discovery.

The Fmoc group, derived from 9-fluorenone, is a key feature of this compound. It is commonly employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. The integration of the Fmoc group into this compound suggests its potential use in protecting amino groups during multi-step synthesis processes, ensuring high yields and purity of the final product.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the synthesis of cyclic peptides, which are known for their potent biological activities. The methylbutanamido group in this compound adds another layer of functionality, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

The structural complexity of this compound also makes it a candidate for further modifications and derivatizations. By altering substituents or adding new functional groups, chemists can tailor its properties for specific applications. For example, modifying the ethyl group or the methylbutanamido group could lead to derivatives with improved pharmacokinetic profiles or enhanced bioavailability.

In terms of synthesis, this compound likely involves a series of well-established organic reactions. The formation of the Fmoc group typically involves nucleophilic acyl substitution, while the construction of the methylbutanamido group may require amide bond formation techniques such as coupling reactions using carbodiimides or mixed carbonates. The overall synthesis strategy would need to ensure high stereoselectivity and regioselectivity to produce the desired product with optimal purity.

The application potential of this compound extends beyond peptide synthesis. Its unique structure could make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents or advanced materials. For instance, incorporating such compounds into polymer backbones could lead to materials with tailored mechanical or electronic properties.

From an analytical standpoint, characterizing this compound would require advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the identity and purity of the compound, as well as for elucidating its stereochemistry if applicable.

In conclusion, 2-(2-Ethyl)-2-{[(9H-Fluoren-9-yl)Methoxycarbonyl]Amino}-N-Methylbutanamidoacetic Acid represents a significant advancement in organic chemistry due to its versatile structure and potential applications in drug discovery and materials science. As research continues to uncover new synthetic methodologies and biological applications, this compound is poised to play a crucial role in advancing our understanding of complex molecular systems.